6-fluoro-3-methylbenzo[d]thiazol-2(3H)-imine

• IUPAC Name: 6-fluoro-3-methyl-1,3-benzothiazol-2-imine
• InChI: InChI=1S/C8H7FN2S/c1-11-6-3-2-5(9)4-7(6)12-8(11)10/h2-4,10H,1H3
• InChI Key: UQYULENSGICZFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)SC1=N
• Molecular Formula: C8H7FN2S
• Molecular Weight: 182.22 g/mol

Description

“6-fluoro-3-methylbenzo[d]thiazol-2(3H)-imine” is a chemical compound with the molecular formula C8H7FN2S. It has a molecular weight of 182.22.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized through various methods. For instance, a series of novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides was synthesized by the condensation reaction of (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine with substituted benzoyl chlorides under mild conditions.

Molecular Structure Analysis

The molecular structure of “this compound” includes a benzothiazole ring, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 182.22. The boiling point and other specific physical properties were not found in the search results.

Scientific Research Applications

6-Fluoro-3-methylbenzo[d]thiazol-2(3H)-imine has been studied in various scientific research applications. It has been used as a reagent in the synthesis of compounds for use in drug discovery, as a catalyst in organic reactions, and as a fluorescent dye. The compound has also been studied for its potential use in the detection of DNA damage and as a building block for the synthesis of other molecules.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity . They have been found to inhibit the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

Thiazole-quinolinium derivatives, which share a similar thiazole core, have been found to stimulate ftsz polymerization in bacterial cells . This disrupts the dynamic assembly and Z-ring formation, a crucial step in bacterial cell division .

Biochemical Pathways

Benzothiazole derivatives have been found to interfere with the cell wall biosynthesis pathway in mycobacterium tuberculosis by inhibiting the enzyme dpre1 .

Result of Action

Thiazole-quinolinium derivatives have been found to alter the morphology of bacterial cells, causing them to display a more elongated shape compared to untreated cells .

Advantages and Limitations for Lab Experiments

The use of 6-fluoro-3-methylbenzo[d]thiazol-2(3H)-imine in laboratory experiments has both advantages and limitations. One advantage is that the compound is relatively inexpensive and easy to synthesize. Additionally, the compound has been shown to be able to bind to certain proteins, leading to changes in their activity. Furthermore, the compound has been shown to be able to interact with certain enzymes, leading to changes in their activity.
However, there are also some limitations to the use of this compound in laboratory experiments. For example, the exact mechanism of action of the compound is not yet fully understood, and it is not yet known how the compound will interact with other compounds in a laboratory setting. Additionally, the compound has not yet been tested in vivo, so it is not known how it will affect living organisms.

Future Directions

There are a number of potential future directions for research into 6-fluoro-3-methylbenzo[d]thiazol-2(3H)-imine. These include further studies into the mechanism of action of the compound, further studies into its biochemical and physiological effects, and further studies into its potential applications in drug discovery. Additionally, it would be useful to study the compound’s potential use in the detection of DNA damage and as a building block for the synthesis of other molecules. Finally, further studies into the compound’s potential use as a fluorescent dye would be beneficial.

Synthesis Methods

6-Fluoro-3-methylbenzo[d]thiazol-2(3H)-imine can be synthesized using a variety of methods. One method involves the reaction of 3-methylbenzothiazole with fluorobenzene in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature, and the product is isolated by extraction with ether or chloroform. Another method involves the reaction of 3-methylbenzothiazole with trifluoromethanesulfonic acid, followed by the addition of an aqueous solution of sodium hydroxide. The product is then isolated by filtration and dried.